1-(4-Methoxybenzyl)-3-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]urea
• InChI: InChI=1S/C19H25N5O2/c1-26-17-5-3-15(4-6-17)13-22-19(25)23-14-16-7-11-24(12-8-16)18-20-9-2-10-21-18/h2-6,9-10,16H,7-8,11-14H2,1H3,(H2,22,23,25)
• InChI Key: QNJRUVLIFHZUKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C19H25N5O2
• Molecular Weight: 355.4 g/mol

Description

1-(4-Methoxybenzyl)-3-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)urea, also known as MP-10, is a small molecule compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. MP-10 is a urea derivative that has been synthesized using various methods.

Scientific Research Applications

Reactions with Aliphatic Amines

• Study Findings: The reaction of 4-methoxybenzylideneiminium salts with aliphatic amines, such as methylamine and piperidine, leads to the replacement of the methoxy group by an alkylamino-group or the formation of bis-(4-methoxybenzyl)pyridine. This highlights the chemical versatility of 4-methoxybenzyl compounds in synthetic chemistry (Blokhin et al., 1990).

Synthesis of Hexahydropyrimidin-2-ones

• Study Findings: 4-Methoxybenzylthio compounds are used in the synthesis of hexahydropyrimidin-2-ones, demonstrating their role in the creation of novel chemical structures with potential pharmaceutical applications (Fesenko & Shutalev, 2007).

Synthesis of Crystal Structures

• Study Findings: The compound forms part of the synthesis of complex crystal structures like 2-[(4-methoxy-6-methylthio-2-pyrimidinyl)aminocarbonylaminosulfonyl] benzoic acid methyl ester, demonstrating its use in the field of crystallography and material science (Ming & South, 2004).

Drug Analysis and Pharmacokinetics

• Study Findings: The compound has been used in the synthesis of labeled compounds for LC–MS analysis, indicating its utility in pharmacokinetic studies and drug analysis (Liang et al., 2020).

Anti-Inflammatory and Analgesic Agents

• Study Findings: Derivatives of 4-methoxy compounds, including those similar to the compound , have been synthesized and evaluated for their potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Antimicrobial Activity and DNA Interaction

• Study Findings: 4-Methoxybenzyl compounds have been used in synthesizing organotin(IV) complexes, which show antimicrobial activity and DNA binding properties, highlighting their potential in biological and medicinal chemistry (Prasad et al., 2010).

Corrosion Inhibition Properties

• Study Findings: Piperidine derivatives of 4-methoxy compounds have been studied for their corrosion inhibition properties, suggesting applications in materials science and engineering (Kaya et al., 2016).

Synthesis of Novel Compounds

• Study Findings: The compound is used in synthesizing novel chemical structures, indicating its utility in developing new materials and drugs (Gasser et al., 2006).